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Compound of Interest

Compound Name: 2'-Chloro-4'-fluoroacetanilide

Cat. No.: B1585160 Get Quote

Chemical Identity and Physicochemical
Properties
2'-Chloro-4'-fluoroacetanilide is a halogenated aromatic compound. Its key identifiers and

properties are summarized below.

Property Value Source

IUPAC Name
N-(2-chloro-4-

fluorophenyl)acetamide
PubChem[1]

Synonyms

2'-Chloro-4'-fluoroacetanilide,

N-(2-Chloro-4-

fluorophenyl)acetamide

Synquest Labs[2]

CAS Number 399-35-9 Synquest Labs[2]

Molecular Formula C₈H₇ClFNO Synquest Labs[2]

Molecular Weight 187.60 g/mol PubChem[1]

Appearance
White to gray to red powder or

crystal
Chem-Impex[3]

Melting Point 117 - 120 °C Chem-Impex[3]

Stability
Stable under normal handling

and storage conditions
Synquest Labs[2]
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GHS Classification and Hazard Profile
2'-Chloro-4'-fluoroacetanilide is classified under the Globally Harmonized System (GHS) with

the following hazards.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation (Respiratory tract)

Signal Word: Warning

Pictograms:

alt text

The primary hazards of this compound are irritant effects on the skin, eyes, and respiratory

system.[1][2]

Toxicological Assessment: Beyond the Data Sheet
While the available safety data sheets indicate that 2'-Chloro-4'-fluoroacetanilide is not

classified for acute oral, dermal, or inhalation toxicity, this often signifies a lack of data rather

than a confirmed absence of toxicity.[2] For a comprehensive risk assessment, it is crucial to

consider the toxicology of structurally related compounds.

Insights from Analogous Compounds
The metabolism of related anilide compounds can offer clues to the potential biotransformation

of 2'-Chloro-4'-fluoroacetanilide. For instance, a study on 4-fluoroacetanilide in rats revealed

that it can be metabolized to 4-acetamidophenol (paracetamol) and its conjugates.[4] This

suggests that the acetanilide moiety of 2'-Chloro-4'-fluoroacetanilide could undergo similar

metabolic transformations.
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Furthermore, research on monochloroacetanilides has demonstrated that the position of the

chlorine atom on the aniline ring influences the compound's nephrotoxic and hepatotoxic

potential.[5] This highlights the importance of the specific substitution pattern of 2'-Chloro-4'-
fluoroacetanilide in determining its overall toxicological profile.

Potential Metabolic Pathways and Toxic Mechanisms
Based on the metabolism of similar compounds, a hypothetical metabolic pathway for 2'-
Chloro-4'-fluoroacetanilide could involve N-deacetylation and subsequent oxidation or

conjugation. The presence of both chlorine and fluorine atoms may influence the rate and

regioselectivity of these metabolic reactions.

The following diagram illustrates a potential risk assessment workflow when handling

compounds with limited toxicological data, such as 2'-Chloro-4'-fluoroacetanilide.

Risk Assessment for Compounds with Limited Data

Identify Compound of Interest
(2'-Chloro-4'-fluoroacetanilide)

Gather Existing Data
(SDS, GHS Classification)

Initial Step
Identify Data Gaps

(Acute Toxicity, Chronic Effects)

Data Review
Analyze Structural Analogs

(Related anilides, halogenated aromatics)

Informed Assessment
Predict Potential Toxicity

(Metabolic pathways, target organs)

Extrapolation
Develop Risk Mitigation Strategy

Actionable Plan

Click to download full resolution via product page

Caption: A workflow for assessing the risks of compounds with limited toxicological data.

Safe Handling and Risk Mitigation Strategies
Given the known irritant properties and the potential for uncharacterized systemic toxicity, a

cautious approach to handling 2'-Chloro-4'-fluoroacetanilide is warranted.

Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[2]
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Containment: For procedures that may generate dust, use of a glove box or other

containment solutions is recommended.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is essential for preventing exposure.

PPE Item Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile, neoprene).

Prevents skin contact and

subsequent irritation.

Body Protection

Laboratory coat, closed-toe

shoes, and additional

protective clothing as needed.

Minimizes the risk of skin

contact.

Respiratory Protection

An appropriate respirator

should be used if engineering

controls are insufficient or

during spill cleanup.

Prevents respiratory tract

irritation from dust or aerosols.

Handling and Storage Procedures
Handling: Avoid creating dust. Use appropriate tools for handling solids. Wash hands

thoroughly after handling.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Keep away from strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[2]

Emergency Procedures
Prompt and appropriate action is critical in the event of an exposure or spill.
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First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Accidental Release Measures
In the event of a spill, follow a clear and systematic procedure.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Clean Up Spill
(Sweep or scoop, avoid dust)

Dispose of Waste Properly

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page

Caption: A stepwise procedure for responding to a spill of 2'-Chloro-4'-fluoroacetanilide.

Disposal Considerations
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Dispose of 2'-Chloro-4'-fluoroacetanilide and its containers in accordance with local,

regional, and national regulations. Waste material should be treated as hazardous.

Conclusion
While 2'-Chloro-4'-fluoroacetanilide has a defined GHS classification for its irritant properties,

a comprehensive toxicological profile is not yet available. Professionals in research and drug

development should therefore handle this compound with a high degree of caution, employing

robust engineering controls, appropriate personal protective equipment, and well-defined

emergency procedures. By considering the toxicology of structurally related compounds, a

more nuanced and protective risk assessment can be achieved, ensuring a safer laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

